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Compound of Interest

Compound Name: 2-amino-N-hydroxybutanamide

CAS No.: 36212-74-5

Cat. No.: B1266863

Get Quote

Introduction & Application Context
2-amino-N-hydroxybutanamide (also known as 2-aminobutyrohydroxamic acid) represents a

critical class of chemical probes in Fragment-Based Drug Discovery (FBDD). Unlike "capped"

HDAC inhibitors such as Vorinostat (SAHA) or Trichostatin A (TSA) which utilize large

hydrophobic groups to interact with the rim of the enzyme active site, 2-amino-N-
hydroxybutanamide consists almost entirely of the Zinc-Binding Group (ZBG) and a short

linker.

Why use this specific molecule?
In high-fidelity HDAC assays, this molecule serves as a thermodynamic reference. By

measuring its inhibitory potential, researchers can isolate the binding energy contributed solely

by the chelation of the active-site Zinc (

) ion, independent of the hydrophobic "cap" interactions. This allows for the precise calculation
of "Ligand Efficiency" (LE) during the optimization of novel HDAC inhibitors.

Key Molecular Characteristics:
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Role: Minimalist ZBG Pharmacophore.

Mechanism: Bidentate chelation of catalytic

.

Potency Expectation: Low to Moderate (Micromolar

range).

Solubility: High hydrophilicity (distinct from lipophilic drugs like SAHA).

Mechanism of Action (MOA)
The histone deacetylase (HDAC) active site contains a narrow hydrophobic tunnel leading to a

catalytic zinc ion.

Substrate Mimicry: The "2-amino" and alkyl chain mimic the lysine side chain of the natural

histone substrate.

Chelation: The hydroxamic acid moiety (

) enters the catalytic pocket. The carbonyl oxygen and the hydroxyl oxygen form a bidentate
coordination complex with the

ion.

Displacement: This chelation displaces the water molecule required for the hydrolytic

cleavage of the acetyl group, thereby stalling enzymatic activity.

Visualization: Structural Interaction Logic

Figure 1: Competitive Binding Mechanism of Hydroxamate Fragment vs. Substrate
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Materials and Reagents
To ensure data integrity, use the following validated reagent classes.

Component Specification Purpose

Test Compound
2-amino-N-hydroxybutanamide

(>95% purity)
The ZBG fragment probe.

Assay Buffer
50 mM Tris-HCl (pH 8.0), 137

mM NaCl, 2.7 mM KCl, 1 mM

Physiological ionic strength;

Avoid EDTA (chelators strip the

enzyme's Zinc).

Enzyme Source
Recombinant Human HDAC1

or HDAC6

Use purified isoforms for

kinetic studies; Nuclear Extract

for general screening.

Substrate
Boc-Lys(Ac)-AMC

(Fluorogenic)

Standard substrate. Releases

AMC fluorophore only after

deacetylation + trypsin digest.

Developer
Trypsin/Protease mix in

Developer Buffer

Cleaves the deacetylated

lysine to release AMC.

Reference Control Trichostatin A (TSA) or SAHA

Positive control for assay

validation (

range).

Experimental Protocol: Fluorometric Inhibition
Assay
Safety Note: Hydroxamic acids can be mutagenic. Handle with proper PPE.

Phase 1: Compound Preparation (Critical for Fragments)
Unlike lipophilic drugs, 2-amino-N-hydroxybutanamide is a polar amine.
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Stock Solution: Dissolve the compound in DMSO to 100 mM. If the compound is supplied as

a hydrochloride salt, water or PBS is preferred over DMSO to prevent precipitation, but

DMSO is standard for library consistency.

Working Dilutions: Prepare a 10-point serial dilution (1:3) in Assay Buffer.[1][2]

Target Range: Since this is a fragment, start high. Top concentration should be 1 mM to 10

mM.

Note: Ensure final DMSO concentration in the well is <1% (ideally 0.5%) to prevent

enzyme denaturation.

Phase 2: The Reaction Workflow
Volume per well (96-well format): 100 µL total.

Enzyme Priming:

Add 15 µL of Assay Buffer to low-binding black microplates.

Add 10 µL of Diluted Enzyme (approx. 2-10 ng/well depending on specific activity).

Add 10 µL of Test Inhibitor (2-amino-N-hydroxybutanamide) or Vehicle Control.

Crucial Step:Incubate for 15-30 minutes at 25°C.

Reasoning: This allows the inhibitor to reach thermodynamic equilibrium with the Zinc

active site before the substrate competes.

Reaction Initiation:

Add 25 µL of Substrate Solution (Boc-Lys(Ac)-AMC, final conc. 10-50 µM).

Incubate for 30-60 minutes at 37°C.

Development (Quenching):

Add 50 µL of Developer Solution (containing Trypsin and 10 µM TSA).
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Function: TSA stops the HDAC reaction immediately. Trypsin cleaves only the

deacetylated substrate, releasing the AMC fluorophore.

Incubate for 15 minutes at Room Temperature.

Readout:

Measure Fluorescence Intensity (Ex/Em = 360/460 nm).

Visualization: Assay Workflow

Figure 2: Fluorometric Assay Workflow for Fragment Profiling
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Data Analysis & Interpretation
Calculating Percent Inhibition
Normalize raw fluorescence units (RFU) using the following formula:

RFU_max: Enzyme + Substrate + Vehicle (No Inhibitor).

RFU_blank: Buffer + Substrate (No Enzyme).

Curve Fitting
Fit the data to a non-linear regression model (4-parameter logistic equation):

Expected Outcome for 2-amino-N-hydroxybutanamide:

Potency: Expect an

in the micromolar range (1 µM - 100 µM).

Interpretation: If

, the fragment is a weak binder, likely due to the lack of surface-recognition elements. If

, verify purity; fragments this small rarely achieve nanomolar potency without a "cap" group.

Troubleshooting & Optimization (Self-Validating
Systems)
To ensure the assay is "self-validating," implement these checks:

The Z-Prime (

) Factor Check:

Run 8 wells of Positive Control (TSA) and 8 wells of Negative Control (DMSO only).

Calculate
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.[3] A value > 0.5 confirms the assay window is robust enough to distinguish the weak
inhibition of the fragment from noise.

False Positives (Chelation Artifacts):

Since 2-amino-N-hydroxybutanamide is a chelator, extremely high concentrations (>1

mM) might strip Zinc entirely rather than binding in the pocket.

Validation: If the Hill Slope is steep (> 2.0), suspect non-specific protein denaturation or

metal stripping rather than specific competitive inhibition.

Aminolysis Risk:

Hydroxamic acids can be unstable. Ensure the stock solution is fresh. If the compound

has hydrolyzed to 2-aminobutyric acid, it will lose all HDAC inhibitory activity (the

carboxylate is a poor ZBG compared to hydroxamate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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